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Properties of Common Boron-Based Lewis Acids

Lewis Acid Formula Key Characteristics Common Applications

Boron Trifluoride [1] [2] BF₃ Colorless, toxic gas;

strong, versatile Lewis
acid; moisture-sensitive.

Organic synthesis catalyst,

dopant in ion implantation,
building block for other

boron compounds [1] [2].

Tris(pentafluorophenyl)borane
[3] [4]

B(C₆F₅)₃ Solid at room

temperature; potent yet
stable Lewis acid;

enhanced air/moisture
stability due to bulky,

electron-withdrawing
groups [3] [4].

Co-catalyst in olefin

polymerization,
component in Frustrated

Lewis Pairs (FLPs) for
metal-free hydrogenation,

p-type dopant in organic
electronics [3] [4].

Quantitative Lewis Acidity Scale for Boranes

The following data, based on a 2021 study, provides a quantitative scale for comparing Lewis acid strength

in dichloromethane at 20°C. A higher LAB value indicates a stronger Lewis acid [5].
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Borane Lewis Acid Lewis Acidity Parameter (LAB)

B(4-Me₂N-C₆H₄)₃ -6.31

B(4-MeO-C₆H₄)₃ -4.21

B(2-MeO-C₆H₄)₃ -3.54

B(4-F-C₆H₄)₃ -2.13

B(C₆H₅)₃ (Triphenylborane) 0.00 (Reference)

B(4-CF₃-C₆H₄)₃ 1.53

B(3,5-(CF₃)₂C₆H₃)₃ 3.64

B(C₆F₅)₃ 5.17

General Protocol for Lewis Acid-Base Complexation

While 2-fluoropropane is not applicable, the following is a general methodology for forming and

characterizing a Lewis acid-base complex, using the classic example of Boron Trifluoride (BF₃) and Diethyl

Ether [1].

1. Objective: To synthesize the BF₃·O(CH₂CH₃)₂ complex (Boron Trifluoride Diethyl Etherate).

2. Principle: The lone pair of electrons on the oxygen atom of diethyl ether (Lewis base) donates into the

empty p-orbital of the boron atom in BF₃ (Lewis acid), forming a coordinate covalent bond [6] [1].

3. Required Materials:

Lewis Acid: Boron trifluoride gas (BF₃), typically generated in situ or from a cylinder [1].

Lewis Base: Anhydrous diethyl ether ((C₂H₅)₂O).
Equipment: Schlenk line or glove box for air-free techniques, a two-necked round-bottom flask, a gas

bubbler or drying tube, an ice bath, and standard glassware.

4. Experimental Procedure [1]: 1. Setup: Under an inert atmosphere (e.g., nitrogen or argon), place

anhydrous diethyl ether in a two-necked flask equipped with a gas inlet tube and a drying tube. Cool the
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flask in an ice bath to 0°C. 2. Complexation: Slowly bubble BF₃ gas through the chilled diethyl ether. The

reaction is exothermic, so maintaining a low temperature is crucial. 3. Monitoring: The reaction can be

monitored by the uptake of gas. The mixture will typically form a homogeneous liquid. 4. Completion:

Once gas absorption ceases, stop the BF₃ flow. The resulting liquid is Boron Trifluoride Diethyl Etherate, a

widely used liquid source of BF₃.

5. Characterization:

NMR Spectroscopy: ¹⁹F NMR and ¹¹B NMR spectroscopy are powerful tools to confirm complex
formation. A significant shift in the chemical shifts for both boron and fluorine nuclei upon

complexation is expected compared to free BF₃ [5].
ITC (Isothermal Titration Calorimetry): This technique can be used to determine the equilibrium

constant (K_B) and enthalpy (ΔH) of the complexation reaction by measuring the heat change when
the Lewis base is titrated into the Lewis acid [5].

The diagram below illustrates the core principle of this Lewis acid-base complexation reaction.

BF₃ (Lewis Acid)
BF₃•O(CH₂CH₅)₂

(Coordination Complex)

Accepts
electron pair

(C₂H₅)₂O (Lewis Base)

Donates
electron pair

Click to download full resolution via product page

Alternative Directions for Your Research

Since 2-fluoropropane is not a viable Lewis acid, your research could explore these promising alternatives:

Investigate Established Boron Lewis Acids: Consider using the compounds listed in the tables

above (e.g., B(C₆F₅)₃, BF₃) for your complexation studies, as their reactivity and applications are well-
documented [3] [4].

Explore Fluorinated Carbon Lewis Acids: While simple alkyl fluorides are not acidic, recent
research has identified a class of Lewis acids based on triarylcarbofluoro cations, where fluorine is

bound to a cationic carbon center. These represent a modern and less explored class of strong,
halogen-bonding Lewis acids [5].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7985883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7985883/
https://www.smolecule.com/products/s748858?utm_src=pdf-body-img
https://www.smolecule.com/products/s748858?utm_src=pdf-body
https://www.intechopen.com/chapters/1130335
https://pubs.rsc.org/en/content/articlehtml/2025/nj/d5nj01430a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7985883/
https://www.smolecule.com/products/s748858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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